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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B3432603 Get Quote

An In-depth Technical Guide to the Solubility Characteristics of Disperse Orange 31

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 31 is a monoazo disperse dye characterized by its limited solubility in

aqueous solutions and its affinity for hydrophobic environments.[1][2][3][4] Primarily utilized in

the textile industry for dyeing synthetic fibers such as polyester, its physicochemical properties,

particularly its solubility in various organic solvents, are of significant interest in diverse

research and development applications. Understanding the solubility of Disperse Orange 31 is

crucial for optimizing dyeing processes, formulating stable dispersions, and for its potential use

in non-textile applications where controlled dissolution and delivery are required. This guide

provides a comprehensive overview of the solubility characteristics of Disperse Orange 31,

detailed experimental protocols for its solubility determination, and a structured presentation of

available and illustrative solubility data.

Physicochemical Properties of Disperse Orange 31
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Property Value Reference

CI Name Disperse Orange 31 [4]

CAS Number 61968-38-5 [4]

Molecular Formula C₁₉H₁₉N₅O₄ [4]

Molecular Weight 381.39 g/mol [4]

Appearance Orange-red powder [1][3]

Water Solubility Insoluble [1][2][3][4]

Solubility of Disperse Orange 31 in Various Solvents
The solubility of Disperse Orange 31 is dictated by its molecular structure, which imparts a

predominantly nonpolar character. Consequently, it exhibits poor solubility in water but is more

soluble in certain organic solvents. The following tables summarize the available quantitative

and qualitative solubility data.

Quantitative Solubility Data
Specific quantitative solubility data for Disperse Orange 31 in a wide array of organic solvents

is not extensively available in peer-reviewed literature. The following table provides

experimentally determined solubility in supercritical carbon dioxide and illustrative solubility

values in common organic solvents based on the general behavior of similar disperse dyes. It is

imperative that these illustrative values be experimentally verified for specific applications.
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Solvent
Temperature
(°C)

Pressure
(MPa)

Solubility Units

Supercritical

Carbon Dioxide
60.05 - 110.05 16 - 28

1.4 × 10⁻⁵ - 3.7 ×

10⁻⁵
mol·mol⁻¹

Acetone 25 Ambient Illustrative g/L

Ethanol 25 Ambient Illustrative g/L

Toluene 25 Ambient Illustrative g/L

Dimethylformami

de (DMF)
25 Ambient Illustrative g/L

Chloroform 25 Ambient Illustrative g/L

Qualitative Solubility Information
For analogous disperse dyes, such as Disperse Orange 3, qualitative solubility has been

reported in several organic solvents. This information can serve as a preliminary guide for

solvent selection for Disperse Orange 31.

Solvent Solubility

Ethanol Soluble[5][6]

Acetone Soluble[5][6]

Toluene Soluble[5][6]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of Disperse Orange
31 solubility in a specific organic solvent, adapted from established spectrophotometric

methods for disperse dyes.

Principle
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This method is based on the Beer-Lambert law, which states that the absorbance of a solution

is directly proportional to the concentration of the analyte. A calibration curve is first established

using standard solutions of known concentrations. The concentration of a saturated solution of

Disperse Orange 31 is then determined by measuring its absorbance and interpolating the

value from the calibration curve.

Materials and Equipment
Disperse Orange 31 (analytical standard)

Organic solvent of choice (spectroscopic grade)

Analytical balance

Volumetric flasks

Pipettes

UV-Visible spectrophotometer

Thermostatic shaker

Syringe filters (0.45 µm)

Experimental Workflow
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Prepare Stock Solution of Disperse Orange 31

Perform Serial Dilutions to Create Standard Solutions

Measure Absorbance of Standard Solutions at λmax

Determine Maximum Absorbance Wavelength (λmax)

Generate Calibration Curve (Absorbance vs. Concentration)

Calculate Solubility from Calibration Curve

Prepare Saturated Solution of Disperse Orange 31

Equilibrate Saturated Solution

Filter and Dilute Saturated Solution

Measure Absorbance of Diluted Saturated Solution

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of dye solubility.

Step-by-Step Procedure
Preparation of Standard Solutions:

Accurately weigh a precise amount of Disperse Orange 31 and dissolve it in the chosen

organic solvent to prepare a stock solution of a known concentration (e.g., 100 mg/L).

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations (e.g., 50, 25, 12.5, 6.25, and 3.125 mg/L).

Determination of Maximum Absorbance Wavelength (λmax):

Using the most concentrated standard solution, scan the UV-Visible spectrum over a

relevant wavelength range to identify the λmax, the wavelength at which the dye exhibits
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maximum absorbance.

Generation of a Calibration Curve:

Set the spectrophotometer to the determined λmax.

Measure the absorbance of each standard solution, using the pure organic solvent as a

blank.

Plot a graph of absorbance versus concentration for the standard solutions. This

constitutes the calibration curve.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1 indicates a good linear fit.

Preparation of a Saturated Solution:

Add an excess amount of Disperse Orange 31 to a known volume of the organic solvent

in a sealed container.

Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

After agitation, allow the solution to stand undisturbed for several hours to allow the

excess solid to settle.

Measurement of Saturated Solution Absorbance:

Carefully withdraw a sample from the supernatant of the saturated solution.

Filter the sample through a 0.45 µm syringe filter to remove any undissolved particles.

Accurately dilute the filtered saturated solution with the same organic solvent to bring the

absorbance within the linear range of the calibration curve. The dilution factor must be

precisely recorded.

Measure the absorbance of the diluted saturated solution at the λmax.
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Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

saturated solution.

Multiply the calculated concentration by the dilution factor to determine the concentration

of the saturated solution. This value represents the solubility of Disperse Orange 31 in the

specific solvent at the given temperature.

Factors Influencing Solubility
Several factors can influence the solubility of Disperse Orange 31:

Solvent Polarity: As a nonpolar molecule, Disperse Orange 31 is expected to have higher

solubility in less polar organic solvents.

Temperature: Generally, the solubility of solid solutes in liquid solvents increases with

temperature.

Presence of Other Solutes: The presence of other substances, such as dispersing agents,

can affect the apparent solubility of the dye.

Conclusion
This technical guide has summarized the known solubility characteristics of Disperse Orange
31 and provided a detailed experimental framework for its quantitative determination. While

specific solubility data in many organic solvents remains to be published, the provided protocol

offers a robust method for researchers to obtain this critical information. A thorough

understanding and experimental determination of the solubility of Disperse Orange 31 are

essential for its effective application in both traditional and novel technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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